Cas no 73465-36-8 ( )

  structure
  structure
Product Name: 
CAS No:73465-36-8
MF:C22H26O6
MW:386.438247203827
CID:978087
PubChem ID:276155
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • PODOPHYLLOTOXIN, SECODEOXY CYCLIC ETHER
    • (+/-)-benzo< a> pyrene-trans-7,8-dihydrodiol
    • (+/-)-trans-7,8-dihydroxy-7,8-dihydrobenzo< a> pyrene
    • (+/-)-trans-benzo[a]pyrene-7,8-dihydrodiol
    • (-)-(3R,4R)-3-(3,4-methylenedioxybenzyl)-4-(3,4,5-trimethoxybenzyl)tetrahydrofuran
    • (-)-Burseran
    • PAROXETINE
    • Paroxetine Hydrochloride (350 mg)
    • PAROXETINE HYDROCHLORIDE HEMIHYDRATE
    • trans-7,8-dihydro-7,8-dihydroxybenz[a]pyrene
    • CHEMBL157013
    • SCHEMBL10533159
    • NSC332039
    • 5-({4-[(3,4,5-Trimethoxyphenyl)methyl]oxolan-3-yl}methyl)-2H-1,3-benzodioxole
    • 23284-23-3
    • NSC-332038
    • DTXSID50945977
    • NSC123428
    • NSC332040
    • NSC-332039
    • 73465-38-0
    • 5-((4-(3,4,5-Trimethoxybenzyl)tetrahydrofuran-3-yl)methyl)benzo[d][1,3]dioxole
    • 73465-36-8
    • NSC-332040
    • NSC332038
    • Cisburseran
    • NSC-123428
    • DS-008298
    • 1,3-BENZODIOXOLE,5-[[(3S,4S)-TETRAHYDRO-4-[(3,4,5-TRIMETHOXYPHENYL)METHYL]-3-FURANYL]METHYL]-
    • &nbsp;
    • Inchi： 1S/C22H26O6/c1-23-20-9-15(10-21(24-2)22(20)25-3)7-17-12-26-11-16(17)6-14-4-5-18-19(8-14)28-13-27-18/h4-5,8-10,16-17H,6-7,11-13H2,1-3H3
    • InChI Key： VJMJISPSGHVBBU-UHFFFAOYSA-N
    • SMILES： O1CC(CC2C=C(C(=C(C=2)OC)OC)OC)C(CC2=CC=C3C(=C2)OCO3)C1

Computed Properties

  • Exact Mass: 386.17293854g/mol
  • Monoisotopic Mass: 386.17293854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55.4Ų

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